Antibiotic adjuvant 3

• Molecular Formula: C19H15Cl2F3N8O
• Molecular Weight: 499.3 g/mol
• InChI: InChI=1S/C19H15Cl2F3N8O/c20-10-3-1-4-11(9-10)27-16-15(29-17-18(30-16)32-33-31-17)26-8-2-7-25-13-6-5-12(21)14(28-13)19(22,23)24/h1,3-6,9H,2,7-8H2,(H,25,28)(H,26,29,31)(H,27,30,32)
• InChIKey: QQFUHDJFOWZGLT-UHFFFAOYSA-N

Antibiotic Adjuvant 3: Chemical Identity and Class

Antibiotic Adjuvant 3 (also designated compound 8g) is a synthetic small-molecule antibiotic adjuvant belonging to the [1,2,5]oxadiazolo[3,4-b]pyrazine (ODP) chemical class . It functions as a resistance-modifying agent (RMA) that selectively re-sensitizes multidrug-resistant (MDR) Gram-negative bacteria to the last-resort polymyxin antibiotic colistin . The compound has a molecular formula of C19H15Cl2F3N8O and a molecular weight of 499.3 g/mol, with standard purity of 95% . Unlike conventional antibiotics or earlier ODP-based adjuvants, Antibiotic Adjuvant 3 demonstrates a differentiated pharmacological profile characterized by potent colistin-potentiating activity at sub-microgram per milliliter concentrations and low mammalian cytotoxicity across a broad panel of clinically relevant MDR pathogens .

Workflow Colistin-adjuvant re-sensitization assay development

Selection ODP-class resistance-modifying agent with differentiated structural profile

Use context In vitro susceptibility screening against MDR Gram-negative bacteria

• [1] Harris SL, Dutta S, Liu N, Wollenberg T, Wang X. Extended structure-activity relationship studies of the [1,2,5]oxadiazolo[3,4-b]pyrazine-containing colistin adjuvants. Bioorg Med Chem Lett. 2025 Jan 1;115:130008. doi:10.1016/j.bmcl.2024.130008. PMID: 39481690. View Source
• [2] MedChemExpress. Antibiotic adjuvant 3 (compound 8g) Product Datasheet. MedChemExpress Corp. View Source

Why Antibiotic Adjuvant 3 Differs from Generic ODP Adjuvants

Within the [1,2,5]oxadiazolo[3,4-b]pyrazine (ODP) chemotype, subtle structural variations produce substantial differences in resistance-modifying potency, bacterial strain spectrum, and mammalian safety margins . Earlier-generation bisanilino ODP analogs such as compound 5m (the benchmark from initial SAR studies) exhibited moderate potency with a minimum re-sensitizing concentration (MRC) of 0.5 μg/mL against E. coli AR-0493 . Through systematic structural elaboration incorporating alkyl- and arylalkylamine substituents, compound 8g (Antibiotic Adjuvant 3) was engineered to achieve a two-fold improvement in MRC to 0.25 μg/mL against the same E. coli AR-0493 strain, while simultaneously expanding activity against clinically critical pathogens including colistin-resistant Klebsiella pneumoniae and Acinetobacter baumannii isolates that were poorly addressed by predecessor compounds . These structure-driven performance gaps make simple in-class substitution unreliable for experimental reproducibility or therapeutic development .

Structural drift Minor ODP substituent changes may shift re-sensitization potency and pathogen coverage profile

Spectrum gap Earlier ODP analogs often show narrower activity against K. pneumoniae and A. baumannii compared to Antibiotic Adjuvant 3

Tox context Mammalian cytotoxicity endpoints may differ considerably across ODP derivatives, requiring analog-specific profiling

• [1] Harris SL, Dutta S, Liu N, Wollenberg T, Wang X. Extended structure-activity relationship studies of the [1,2,5]oxadiazolo[3,4-b]pyrazine-containing colistin adjuvants. Bioorg Med Chem Lett. 2025 Jan 1;115:130008. doi:10.1016/j.bmcl.2024.130008. PMID: 39481690. View Source
• [2] Dutta S, Liu N, Gao Y, Beck L, Wang X. Structure–activity relationship studies of [1,2,5]oxadiazolo[3,4-b]pyrazine-containing polymyxin-selective resistance-modifying agents. Bioorg Med Chem Lett. 2022 Jul 3;72:128878. doi:10.1016/j.bmcl.2022.128878. PMID: 35787437; PMCID: PMC10101151. View Source

Antibiotic Adjuvant 3: Performance vs. ODP Analogs

MRC Against E. coli AR-0493 vs. Compound 5m

Antibiotic Adjuvant 3 (compound 8g) re-sensitizes colistin-resistant E. coli AR-0493 with a minimum re-sensitizing concentration (MRC) of 0.25 μg/mL, representing a two-fold improvement in potency over the earlier ODP benchmark compound 5m, which demonstrates an MRC of 0.5 μg/mL against the identical strain . Both MRC values were determined under identical assay conditions: in the presence of 2 μg/mL colistin as the fixed antibiotic background .

MRC vs. compound 5m

Head-to-head

MRC 0.25 μg/mL (8g) vs. 0.5 μg/mL (5m) against E. coli AR-0493; fixed 2 μg/mL colistin background

Supports dose-response assay context and adjuvant concentration selection

2-fold lower MRC reported under identical conditions; replicate in target panel

Evidence Dimension	Minimum Re-Sensitizing Concentration (MRC)
Target Compound Data	0.25 μg/mL
Comparator Or Baseline	Compound 5m (ODP benchmark): 0.5 μg/mL
Quantified Difference	2-fold lower MRC (higher potency) for Antibiotic Adjuvant 3 vs. compound 5m
Conditions	E. coli AR-0493 (mcr-1 positive); fixed colistin background concentration of 2 μg/mL

Why This Matters

A two-fold lower MRC means Antibiotic Adjuvant 3 can achieve effective re-sensitization at half the concentration of its closest predecessor, directly reducing the required adjuvant dose and potentially minimizing off-target effects in downstream therapeutic or experimental applications.

• [1] Harris SL, Dutta S, Liu N, Wollenberg T, Wang X. Extended structure-activity relationship studies of the [1,2,5]oxadiazolo[3,4-b]pyrazine-containing colistin adjuvants. Bioorg Med Chem Lett. 2025 Jan 1;115:130008. doi:10.1016/j.bmcl.2024.130008. PMID: 39481690. View Source
• [2] Dutta S, Liu N, Gao Y, Beck L, Wang X. Structure–activity relationship studies of [1,2,5]oxadiazolo[3,4-b]pyrazine-containing polymyxin-selective resistance-modifying agents. Bioorg Med Chem Lett. 2022 Jul 3;72:128878. doi:10.1016/j.bmcl.2022.128878. PMID: 35787437; PMCID: PMC10101151. Table 1: MRC of compound 5m = 0.5 μg/mL against E. coli AR-0493. View Source

Cytotoxicity and Selectivity Index vs. Compound 5q

In the 2025 extended SAR study, Antibiotic Adjuvant 3 (8g) demonstrated low mammalian toxicity with a high selectivity index, alongside compound 5q, but with a broader pathogen spectrum and superior potency . The earlier benchmark compound 5m exhibited a GI50 of 28 μg/mL and a selectivity index (SI = GI50 / MRC) of 56 . While exact GI50 and SI values for 8g are not publicly disclosed in full detail, the published data confirms that 8g and 5q represent the most optimized compounds in the ODP series, both substantially exceeding the safety margins of prior leads .

Cytotoxicity & selectivity index

Class-level

8g reported with low mammalian toxicity; earlier lead 5m GI50 28 μg/mL, SI 56

Supports cytotoxicity profiling review; exact SI for 8g not publicly disclosed

Qualitative improvement over earlier leads; verify in target cell model

Evidence Dimension	Mammalian Cytotoxicity (GI50) and Selectivity Index
Target Compound Data	8g: low mammalian toxicity (exact GI50 and SI not fully disclosed in available public extracts; authors report 'low mammalian toxicity')
Comparator Or Baseline	Compound 5m: GI50 = 28 μg/mL, SI = 56; Compound 5q: identified alongside 8g as having 'low mammalian toxicity'
Quantified Difference	Qualitative improvement documented; 8g belongs to the low-toxicity cluster optimized over earlier generations. Exact fold-difference not numerically available in public domain as of the current search.
Conditions	Mammalian cell viability assays as reported in Harris et al. 2025; specific cell lines not detailed in public abstract.

Why This Matters

Low mammalian toxicity is the critical safety prerequisite for advancing any antibiotic adjuvant from bench to clinical candidacy; the documented improvement of 8g over earlier ODP leads ensures that procurement decisions prioritize the compound with the most favorable therapeutic window in the class.

• [1] Harris SL, Dutta S, Liu N, Wollenberg T, Wang X. Extended structure-activity relationship studies of the [1,2,5]oxadiazolo[3,4-b]pyrazine-containing colistin adjuvants. Bioorg Med Chem Lett. 2025 Jan 1;115:130008. doi:10.1016/j.bmcl.2024.130008. PMID: 39481690. View Source
• [2] Dutta S, Liu N, Gao Y, Beck L, Wang X. Structure–activity relationship studies of [1,2,5]oxadiazolo[3,4-b]pyrazine-containing polymyxin-selective resistance-modifying agents. Bioorg Med Chem Lett. 2022 Jul 3;72:128878. doi:10.1016/j.bmcl.2022.128878. PMID: 35787437; PMCID: PMC10101151. Table 1: Compound 5m GI50 = 28 μg/mL, SI = 56. View Source
• [3] MedChemExpress. Antibiotic adjuvant 3 (compound 8g) Product Datasheet. MedChemExpress Corp. View Source

Broad-Spectrum Activity vs. Earlier ODP Adjuvants

The 2025 extended SAR study by Harris et al. explicitly demonstrates that compounds 5q and 8g (Antibiotic Adjuvant 3) exhibit potent colistin-potentiating activity against a wide range of clinically relevant pathogens, whereas earlier ODP compounds in the 2022 study were primarily characterized against a narrower panel of CDC AR Bank strains . The expanded pathogen panel includes colistin-resistant K. pneumoniae and A. baumannii isolates that are among the most critical threats per WHO priority pathogen listings . This broader spectrum is a direct consequence of the optimized alkyl/arylalkylamine substituents engineered into the 8g structure .

Pathogen spectrum breadth

Cross-study comparable

8g active against expanded panel incl. K. pneumoniae, A. baumannii, beyond 2022 ODP compounds

Supports expanded pathogen panel screening and strain-priority assay design

Quantitative MIC values per strain require full-text access; described as potent across multiple species

Evidence Dimension	Pathogen spectrum coverage
Target Compound Data	8g: potent activity across a 'wide range of clinically relevant pathogens' including multiple colistin-resistant Gram-negative species (K. pneumoniae, A. baumannii, E. coli, S. Typhimurium)
Comparator Or Baseline	Earlier ODP compounds (5m, 5l, 5c, etc.): primarily characterized against E. coli AR-0493, K. pneumoniae AR-0497, and A. baumannii AR-0310 in 2022 study
Quantified Difference	Expanded panel validated in 2025 study vs. 2022 study; exact MIC reductions per strain require full-text access but are described as 'potent' by authors across multiple species .
Conditions	Panel of CDC and FDA AR Bank strains; colistin MIC determinations performed with adjuvant co-administration at effective MRC concentrations.

Why This Matters

An antibiotic adjuvant that fails against K. pneumoniae or A. baumannii—the highest-priority MDR pathogens—has severely constrained translational value; 8g's demonstrated broad-spectrum re-sensitization directly addresses the most urgent clinical procurement needs in antimicrobial resistance research.

• [1] Harris SL, Dutta S, Liu N, Wollenberg T, Wang X. Extended structure-activity relationship studies of the [1,2,5]oxadiazolo[3,4-b]pyrazine-containing colistin adjuvants. Bioorg Med Chem Lett. 2025 Jan 1;115:130008. doi:10.1016/j.bmcl.2024.130008. PMID: 39481690. View Source
• [2] Dutta S, Liu N, Gao Y, Beck L, Wang X. Structure–activity relationship studies of [1,2,5]oxadiazolo[3,4-b]pyrazine-containing polymyxin-selective resistance-modifying agents. Bioorg Med Chem Lett. 2022 Jul 3;72:128878. doi:10.1016/j.bmcl.2022.128878. PMID: 35787437; PMCID: PMC10101151. Table 3: Bacterial strain panel. View Source

Antibiotic Adjuvant 3: Research and Industrial Applications

Re-Sensitization of mcr-1-Positive Enterobacteriaceae

Antibiotic Adjuvant 3 is optimally suited for academic laboratories investigating plasmid-mediated colistin resistance (mcr-1 gene) in Enterobacteriaceae such as E. coli AR-0493. Its demonstrated MRC of 0.25 μg/mL against this specific strain enables researchers to precisely study the adjuvant-mediated restoration of colistin susceptibility, providing a robust positive control and mechanistic probe compound for resistance-modification studies .

Screening Against WHO Critical Priority MDR Pathogens

For industrial anti-infective drug discovery programs targeting the WHO Priority 1 (Critical) pathogens—carbapenem-resistant A. baumannii and K. pneumoniae—Antibiotic Adjuvant 3 serves as a validated chemical starting point with confirmed activity across an expanded pathogen panel . Procurement of this compound enables reproducible head-to-head screening against internal compound libraries under standardized colistin co-administration conditions, facilitating the identification of superior next-generation adjuvants .

Toxicology & Therapeutic Index Benchmarking for ODP Adjuvants

Contract research organizations (CROs) and pharmaceutical toxicology groups can employ Antibiotic Adjuvant 3 as a reference standard for mammalian cytotoxicity assays, leveraging its established low-toxicity profile relative to predecessor ODP compounds like 5m (GI50 = 28 μg/mL, SI = 56) . This enables quantitative safety margin comparisons when evaluating new chemical entities within the same chemotype .

PK/PD Modeling of Colistin-Adjuvant Combinations

Preclinical pharmacology laboratories developing in vivo murine peritonitis or bacteremia models with colistin-resistant Gram-negative isolates can utilize Antibiotic Adjuvant 3 based on its demonstrated low mammalian toxicity and potent in vitro re-sensitization profile . The compound is positioned for integration into pharmacokinetic/pharmacodynamic (PK/PD) studies where dose optimization of colistin-adjuvant combinations is required .

Application

Selection Property

Validation Focus

mcr-1 Enterobacteriaceae re-sensitization studies

Reported MRC against E. coli AR-0493

Colistin susceptibility restoration endpoint review

WHO Critical Priority MDR pathogen screening

Expanded pathogen panel activity evidence

Strain-specific MIC endpoint interpretation

Cytotoxicity profiling for ODP adjuvants

Reported low mammalian cytotoxicity profile

Selectivity index benchmarking review

PK/PD modeling of colistin-adjuvant combinations

In vitro re-sensitization and cytotoxicity context

Exposure-response model interpretation

• [1] Harris SL, Dutta S, Liu N, Wollenberg T, Wang X. Extended structure-activity relationship studies of the [1,2,5]oxadiazolo[3,4-b]pyrazine-containing colistin adjuvants. Bioorg Med Chem Lett. 2025 Jan 1;115:130008. doi:10.1016/j.bmcl.2024.130008. PMID: 39481690. View Source
• [2] Dutta S, Liu N, Gao Y, Beck L, Wang X. Structure–activity relationship studies of [1,2,5]oxadiazolo[3,4-b]pyrazine-containing polymyxin-selective resistance-modifying agents. Bioorg Med Chem Lett. 2022 Jul 3;72:128878. doi:10.1016/j.bmcl.2022.128878. PMID: 35787437; PMCID: PMC10101151. View Source